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Compound of Interest

Compound Name: Di-O-methylbergenin

Cat. No.: B1631227

For Immediate Release

[City, State] — This technical guide provides a comprehensive analysis of the spectroscopic
data for Di-O-methylbergenin, a derivative of the naturally occurring compound bergenin.
Tailored for researchers, scientists, and professionals in drug development, this document
details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)
data, alongside experimental protocols and an examination of its biological significance.

Core Spectroscopic Data

The structural elucidation of Di-O-methylbergenin has been achieved through a combination
of advanced spectroscopic techniques. The following tables summarize the key quantitative
data obtained from 'H NMR, 3C NMR, IR, and MS analyses.

Table 1: *H NMR Spectroscopic Data of 8,10-di-O-
methylbergenin
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Chemical Shift (3)

Coupling Constant

ppm Multiplicity (3) Hz Assignment
7.01 s Ho7

4.88 d 10.0 Hoda

4.04 t 9.5 H-3

3.96 d 9.8 H-10b

3.89 S 8-OCHs

3.87 S 10-OCHs

3.75-3.85 m H-2, H-4, H-11a, H-

11b

Table 2: *C NMR Spectroscopic Data of 8,10-di-O-

methylbergenin
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Chemical Shift (8) ppm Assignment
164.5 C-6
151.8 C-8
151.3 C-10
141.0 C-9
118.9 C-5
115.6 c-7
109.8 C-10a
81.9 C-4a
79.8 C-10b
74.5 C-3

72.1 C-2

70.0 C-4

61.8 C-11
56.3 8-OCHs
56.1 10-OCHs

Table 3: IR and MS Spectroscopic Data of 8,10-di-O-
methylbergenin

Spectroscopic Technique Characteristic Peaks/Values

3448 (O-H), 2925 (C-H), 1710 (C=0, ester),

IR (cm~t
(em™) 1615, 1475 (C=C, aromatic), 1095 (C-O)

MS (m/z) 356 [M]*

Experimental Protocols
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The acquisition of high-quality spectroscopic data is paramount for accurate structural analysis.
The following section outlines the methodologies employed for the characterization of Di-O-
methylbergenin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra were recorded on a Bruker Avance spectrometer operating at 400
MHz for proton and 100 MHz for carbon nuclei, respectively. Samples were dissolved in
deuterated chloroform (CDCIs) with tetramethylsilane (TMS) used as an internal standard.
Chemical shifts are reported in parts per million (ppm) relative to TMS, and coupling constants
(J) are given in Hertz (Hz). For the acquisition of 33C NMR data, broadband proton decoupling
was employed to simplify the spectra.

Infrared (IR) Spectroscopy

IR spectra were obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample
was prepared as a KBr pellet. The spectrum was recorded in the range of 4000-400 cm~*. The
characteristic absorption bands are reported in wavenumbers (cm™2).

Mass Spectrometry (MS)

Mass spectral data were acquired on a high-resolution mass spectrometer (HRMS) using
electrospray ionization (ESI) in positive ion mode. The sample was dissolved in methanol and
infused into the ion source. The mass-to-charge ratio (m/z) of the molecular ion was
determined.

Biological Activity and Signaling Pathways

Bergenin and its derivatives have garnered significant interest for their diverse pharmacological
activities, including immunosuppressive and anti-inflammatory effects[1][2][3]. These
compounds have been shown to modulate the production of key cytokines involved in the
immune response.

Immunosuppressive and Anti-inflammatory Effects

Studies on bergenin derivatives have demonstrated their ability to inhibit the proliferation of
splenocytes and modulate the secretion of cytokines such as interferon-gamma (IFN-y),
interleukin-4 (IL-4), tumor necrosis factor-alpha (TNF-a), and interleukin-6 (IL-6)[1][3][4][5][6].
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This suggests that Di-O-methylbergenin may exert its biological effects through the
modulation of T-helper cell (Th1/Th2) responses and other inflammatory pathways.

The diagram below illustrates a potential signaling pathway through which bergenin derivatives
may exert their immunosuppressive and anti-inflammatory effects.

Immune Cell (e.g., T-cell, Macrophage) Cellular Response

Decreased Production of Modulation of
b Pro-inflammatory Cytokines —— | MOCUEOR O
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Intracellular
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Di-O-methylbergenin
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Figure 1: Proposed signaling pathway for the immunomodulatory effects of Di-O-
methylbergenin.

The experimental workflow for the spectroscopic analysis of Di-O-methylbergenin is outlined
in the following diagram.

Sample Preparation
(Di-O-methylbergenin)

NMR Spectroscopy
(tH and 3C) IR Spectroscopy Mass Spectrometry

Data Analysis and
Structure Elucidation

:

Technical Report
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Figure 2: Experimental workflow for the spectroscopic analysis of Di-O-methylbergenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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